Cas no 65325-67-9 (1-[(fluoromethyl)sulfinyl]-4-methylbenzene)

• Product Name: 1-[(fluoromethyl)sulfinyl]-4-methylbenzene
• CAS No: 65325-67-9
• MF: C₈H₉FOS
• MW: 172.219864606857
• CID: 889343
• PubChem ID: 325134
• Update Time: 2025-04-19

1-[(fluoromethyl)sulfinyl]-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(fluoromethylsulfinyl)-4-methylbenzene
• 1-[(fluoromethyl)sulfinyl]-4-methylbenzene
• 1-((fluoromethyl)sulfinyl)-4-methylbenzene
• 1-(fluoromethyl)sulfinyl-4-methylbenzene
• AC1L6VLP
• AGN-PC-00HN3Q
• benzene, 1-[(fluoromethyl)sulfinyl]-4-methyl-
• CTK7C2990
• Fluormethyl-(4-methylphenyl)-sulfoxid
• fluoromethyl p-tolyl sulfoxide
• NSC293054
• SureCN2729360

• Inchi： 1S/C8H9FOS/c1-7-2-4-8(5-3-7)11(10)6-9/h2-5H,6H2,1H3
• InChI Key： RJMVSDQUPISREF-UHFFFAOYSA-N
• SMILES： S(CF)(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 172.03587
• Monoisotopic Mass: 172.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 293.4°C at 760 mmHg
• Flash Point: 131.2°C
• Refractive Index: 1.564
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides